Cas no 2228346-74-3 (5-methoxy-5-oxo-3-(1,3-thiazol-2-yl)pentanoic acid)

5-methoxy-5-oxo-3-(1,3-thiazol-2-yl)pentanoic acid structure
2228346-74-3 structure
Product Name:5-methoxy-5-oxo-3-(1,3-thiazol-2-yl)pentanoic acid
CAS No:2228346-74-3
MF:C9H11NO4S
MW:229.25294137001
CID:6473916
PubChem ID:165665928
Update Time:2024-01-08

5-methoxy-5-oxo-3-(1,3-thiazol-2-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-methoxy-5-oxo-3-(1,3-thiazol-2-yl)pentanoic acid
    • EN300-2000081
    • 2228346-74-3
    • Inchi: 1S/C9H11NO4S/c1-14-8(13)5-6(4-7(11)12)9-10-2-3-15-9/h2-3,6H,4-5H2,1H3,(H,11,12)
    • InChI Key: WLKJIGGJTXNMFN-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1C(CC(=O)O)CC(=O)OC

Computed Properties

  • Exact Mass: 229.04087901g/mol
  • Monoisotopic Mass: 229.04087901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 105Ų

5-methoxy-5-oxo-3-(1,3-thiazol-2-yl)pentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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